Cas no 90603-99-9 (4,4-Bis(2-hydroxyethoxy)cyclohexan-1-one)

• Product Name: 4,4-Bis(2-hydroxyethoxy)cyclohexan-1-one
• CAS No: 90603-99-9
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 2812471
• PubChem ID: 71327505
• Update Time: 2025-04-21

4,4-Bis(2-hydroxyethoxy)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 90603-99-9
• 4,4-Bis(2-hydroxyethoxy)cyclohexan-1-one
• DTXSID00756570

• Inchi： 1S/C10H18O5/c11-5-7-14-10(15-8-6-12)3-1-9(13)2-4-10/h11-12H,1-8H2
• InChI Key： MTEFXTBRXFORQB-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CCC(CC1)=O)OCCO

Computed Properties

• Exact Mass: 218.11542367Da
• Monoisotopic Mass: 218.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 76Ų